2-Pyridyllithium

• CAS RN: 17624-36-1
• Molecular Formula: C5H4LiN
• Molecular Weight: 85.1 g/mol
• IUPAC Name: lithium;2H-pyridin-2-ide
• InChI: InChI=1S/C5H4N.Li/c1-2-4-6-5-3-1;/h1-4H;/q-1;+1
• InChI Key: JDOZOOBCADNBIJ-UHFFFAOYSA-N
• SMILES: [Li+].C1=CC=N[C-]=C1

Description

2-Pyridyllithium is an organometallic compound that has found extensive use in synthetic chemistry. It is a highly reactive species that can be employed in a wide range of chemical reactions, making it a valuable tool for researchers. In

Mechanism Of Action

The mechanism of action of 2-Pyridyllithium involves the transfer of a lithium ion to the pyridine ring. The resulting pyridine-lithium intermediate can then react with a wide range of electrophilic reagents. The reactivity of 2-Pyridyllithium is due to the high electronegativity of the pyridine ring, which makes it a strong nucleophile.

Biochemical And Physiological Effects

There is limited research on the biochemical and physiological effects of 2-Pyridyllithium. However, it is known to be a highly reactive species that can react with a wide range of biological molecules. It is therefore important to handle 2-Pyridyllithium with care and to use appropriate safety protocols.

Advantages And Limitations For Lab Experiments

The advantages of using 2-Pyridyllithium in lab experiments include its high reactivity and versatility. It can be employed in a wide range of chemical reactions, making it a valuable tool for researchers. However, the reactivity of 2-Pyridyllithium also presents a limitation, as it can react with a wide range of biological molecules and must be handled with care.

Future Directions

There are several future directions for research on 2-Pyridyllithium. One area of interest is the development of new synthetic methods that employ 2-Pyridyllithium. Another area of interest is the investigation of the biochemical and physiological effects of 2-Pyridyllithium. Finally, there is potential for the development of new applications for 2-Pyridyllithium in fields such as materials science and drug discovery.
Conclusion:
In conclusion, 2-Pyridyllithium is a highly reactive organometallic compound that has found extensive use in synthetic chemistry. Its reactivity and versatility make it a valuable tool for researchers. However, the reactivity of 2-Pyridyllithium also presents a limitation, as it must be handled with care. There is potential for future research on 2-Pyridyllithium in areas such as synthetic chemistry, materials science, and drug discovery.

Synthesis Methods

The synthesis of 2-Pyridyllithium involves the reaction of pyridine with n-butyllithium. The reaction is typically carried out in anhydrous conditions under an inert atmosphere. The reaction proceeds through the formation of a pyridine-lithium intermediate, which then reacts with butyllithium to form 2-Pyridyllithium. The yield of the reaction can be improved by using excess n-butyllithium or by adding a coordinating solvent such as THF.

Scientific Research Applications

2-Pyridyllithium has found extensive use in synthetic chemistry. It can be employed in a wide range of chemical reactions, including cross-coupling reactions, nucleophilic additions, and reductions. The reactivity of 2-Pyridyllithium makes it a valuable tool for researchers looking to synthesize complex organic molecules.